2-(Ethylsulfanyl)-5-nitrobenzonitrile

• CAS RN: 918810-26-1
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2-ethylsulfanyl-5-nitrobenzonitrile
• InChI: InChI=1S/C9H8N2O2S/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3
• InChI Key: FBAHGERYHGWACZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=C(C=C1)[N+](=O)[O-])C#N

Description

2-(Ethylsulfanyl)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Ethylsulfanyl)-5-nitrobenzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Ethylsulfanyl)-5-nitrobenzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 2-fluoro-5-nitrobenzonitrile (5.00 g, 30.1 mmol) in DMF (100 mL), triethylamine (9.30 mL, 66.7 mmol) was added and followed by ethanethiol (2.80 mL, 37.9 mmol). After stirring at rt for 1 h, the reaction mixture was poured into water (500 mL). The resulting precipitate was filtered and dried on high vacuum overnight to provide 5A (6.08 g, 97%).